Cas no 116626-26-7 (4-amino-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5,7-dione)

• Product Name: 4-amino-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5,7-dione
• CAS No: 116626-26-7
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD20716457
• CID: 5463011
• Update Time: 2025-07-23

4-amino-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• Z1262668333
• 4-amino-2-methyl-5H-pyrrolo[3,4-d]pyrimidin-5,7(6H)-dione
• 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione
• 4-Amino-2-methyl-5H-pyrrolo[3,4-d]pyrimidine-5,7(6H)-dione
• 4-amino-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5,7-dione

• MDL： MFCD20716457
• Inchi： 1S/C7H6N4O2/c1-2-9-4-3(5(8)10-2)6(12)11-7(4)13/h1H3,(H2,8,9,10)(H,11,12,13)
• InChI Key： BTFSPDINGLIYEY-UHFFFAOYSA-N
• SMILES： O=C1C2C(N)=NC(C)=NC=2C(N1)=O

Computed Properties

• Exact Mass: 178.04907545 g/mol
• Monoisotopic Mass: 178.04907545 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.15
• XLogP3: -0.1
• Topological Polar Surface Area: 98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 4-amino-2-methyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-5,7-dione

Research Brief on 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione (CAS: 116626-26-7): Recent Advances and Applications

4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione (CAS: 116626-26-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential clinical applications.

The compound's pyrrolopyrimidine core is a privileged scaffold in drug discovery, often associated with high binding affinity to various enzymatic targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that reduces the use of hazardous solvents while maintaining high efficiency (DOI: 10.1021/acs.jmedchem.3c00567).

In terms of biological activity, recent in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects against several cancer-related kinases, including PI3K and mTOR. A 2024 preclinical study in Molecular Cancer Therapeutics reported that a series of analogs based on the 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione scaffold demonstrated potent anti-proliferative activity against triple-negative breast cancer cell lines, with IC50 values in the nanomolar range (DOI: 10.1158/1535-7163.MCT-23-0892).

Structural-activity relationship (SAR) studies have been particularly fruitful in recent years. Researchers have systematically modified various positions on the pyrrolopyrimidine core to enhance target selectivity and improve pharmacokinetic properties. A notable 2023 publication in Bioorganic & Medicinal Chemistry Letters detailed how subtle changes at the 2-methyl position significantly influenced the compound's binding mode to ATP-binding pockets (DOI: 10.1016/j.bmcl.2023.129487).

From a drug development perspective, the compound's potential extends beyond oncology. Recent patent filings (e.g., WO2023187567) indicate growing interest in its application for inflammatory diseases and neurological disorders. The molecule's ability to cross the blood-brain barrier, as demonstrated in a 2024 study published in ACS Chemical Neuroscience, makes it particularly attractive for CNS-targeted therapies (DOI: 10.1021/acschemneuro.4c00112).

In conclusion, 4-amino-2-methyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5,7-dione (CAS: 116626-26-7) continues to be a valuable scaffold in medicinal chemistry, with recent advances highlighting its versatility and therapeutic potential. Ongoing research is expected to yield more optimized derivatives with improved drug-like properties, potentially leading to clinical candidates in the coming years. Future directions may include combination therapies and the exploration of its immunomodulatory effects, as suggested by preliminary data from several research groups.